Cas no 2680661-41-8 (2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2680661-41-8
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5647357
• PubChem ID: 165938435
• Update Time: 2025-06-08

2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282895
• 2680661-41-8
• 2-[(1-acetylpiperidin-3-yl)methyl]-1,3-thiazole-4-carboxylic acid
• 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H16N2O3S/c1-8(15)14-4-2-3-9(6-14)5-11-13-10(7-18-11)12(16)17/h7,9H,2-6H2,1H3,(H,16,17)
• InChI Key： FPMDMKSZDYIABP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CC1CN(C(C)=O)CCC1

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid

2-(1-Acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

2-(1-Acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 2680661-41-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid.

Chemical Structure and Synthesis

The chemical structure of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid is composed of a thiazole ring with a substituted piperidine moiety. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which are known for their biological activity and pharmacological importance. The piperidine ring, on the other hand, is a six-membered cyclic amine that is commonly found in many bioactive compounds. The presence of the acetyl group on the piperidine ring adds further complexity and functionality to the molecule.

The synthesis of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid typically involves several steps. One common approach is to start with the formation of the thiazole ring through a cyclization reaction involving a thioamide and an α-halo ketone. The piperidine moiety can then be introduced through a nucleophilic substitution reaction or via a reductive amination process. The final step involves the introduction of the acetyl group to the piperidine ring, which can be achieved through acetylation using acetic anhydride or another suitable acetylating agent.

Biological Properties and Mechanisms of Action

2-(1-Acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.

In addition to its anti-inflammatory effects, 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

Clinical Applications and Future Prospects

The potential clinical applications of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid are diverse and promising. Its anti-inflammatory properties make it an attractive candidate for the development of new drugs for inflammatory diseases. Clinical trials are currently underway to evaluate its efficacy and safety in treating conditions such as rheumatoid arthritis and chronic pain.

Beyond its anti-inflammatory uses, the antitumor activity of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid opens up new possibilities for cancer therapy. Researchers are exploring its potential as a single agent or in combination with other anticancer drugs to enhance therapeutic outcomes. Preclinical studies have shown promising results, and further clinical trials are needed to validate these findings.

Safety Considerations and Toxicology

Safety is a critical aspect in the development of any new drug candidate. Extensive toxicology studies have been conducted to evaluate the safety profile of 2-(1-acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid. These studies have shown that it has a favorable safety profile with minimal toxicity at therapeutic doses. However, like any other drug candidate, it is essential to continue monitoring its safety during clinical trials to ensure its long-term safety and efficacy.

Conclusion

2-(1-Acetylpiperidin-3-yl)methyl-1,3-thiazole-4-carboxylic acid (CAS No. 2680661-41-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs for inflammatory diseases and cancer therapy. Ongoing research and clinical trials will provide further insights into its therapeutic potential and safety profile.